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Compound of Interest

Compound Name: (R)-M3913

Cat. No.: B10862059 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (R)-M3913. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

(R)-M3913 is a chemical compound that requires careful handling due to its potential health

hazards. The Safety Data Sheet (SDS) indicates that it can cause skin irritation, serious eye

damage, and may lead to allergic skin reactions or asthma-like symptoms if inhaled[1].

Therefore, treating this compound with a high degree of caution is imperative.

Hazard Identification and Personal Protective Equipment
(PPE)
A thorough risk assessment should be conducted before commencing any work with (R)-
M3913. The following table summarizes the required PPE based on the identified hazards.
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Hazard
Required Personal Protective Equipment
(PPE)

Skin Irritation & Allergic Reaction

Gloves: Chemically resistant, inspected before

use. Use proper removal technique to avoid skin

contact. Lab Coat: Flame-resistant, fully

buttoned.[2]

Serious Eye Damage

Eye Protection: Safety glasses with side-shields

meeting ANSI Z87.1 standard are the minimum

requirement.[3] Face Protection: A face shield

must be worn in addition to safety glasses or

goggles when there is a splash hazard.[2][3]

Respiratory Sensitization

Respiratory Protection: Use only in a well-

ventilated area. In case of inadequate

ventilation, wear a NIOSH-approved respirator.

[1][4]

General Handling

Footwear: Closed-toe shoes are mandatory in

the laboratory.[2][5] Clothing: Long pants are

required; shorts and skirts are not

recommended.[2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling (R)-M3913
in a laboratory setting. This workflow is designed to minimize exposure and prevent

contamination.
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Safe handling workflow for (R)-M3913.
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Operational and Disposal Plans
Proper operational and disposal procedures are crucial for laboratory safety and environmental

compliance.

Handling and Storage
Handling: Avoid contact with skin and eyes, and prevent the formation of dust and

aerosols[1]. All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood[6].

Storage: Keep the container tightly closed in a dry and well-ventilated place[1][7]. Store

locked up[4][8].

Accidental Release Measures
In case of a spill, evacuate personnel to a safe area. Use personal protective equipment,

including a self-contained breathing apparatus if necessary. Avoid dust formation and do not let

the product enter drains. Sweep up and shovel the spilled material into a suitable, closed

container for disposal[1].

Disposal Plan
The disposal of (R)-M3913 and its contaminated waste must be handled by a licensed

hazardous waste contractor. Do not mix this waste with other chemical streams to prevent

unknown reactions[9].

The following diagram illustrates the decision-making process for the disposal of (R)-M3913
waste.
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Disposal workflow for (R)-M3913 waste.
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Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[1][8]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

By adhering to these guidelines, researchers can mitigate the risks associated with handling

(R)-M3913 and ensure a safe and compliant laboratory environment. Always refer to the full

Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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